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Compound of Interest

Compound Name: XY028-133

Cat. No.: B8103481

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of solutions containing
XY028-133, a PROTAC-based CDK4/6 degrader. The information is intended to guide
researchers in preparing stable and effective solutions for both in vitro and in vivo studies.

Compound Information

Parameter Value Reference
Compound Name XY028-133

Molecular Formula C53H67N1107S

Molecular Weight 1002.23 g/mol

A PROTAC (Proteolysis
Targeting Chimera) that
induces the degradation of
Description CDK4 and CDKG6 proteins. It is
composed of ligands for the
von Hippel-Lindau (VHL) E3
ubiquitin ligase and CDK4/6.

Research tool for studying the
Primary Use cell cycle and cancer biology.

For research use only.
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Storage and Stability

Proper storage of XY028-133 is critical to maintain its chemical integrity and biological activity.
Below are the recommended storage conditions for both the lyophilized powder and prepared
solutions.

Storage ) Special
Form Shelf Life .
Temperature Instructions

Lyophilized Powder -20°C 36 months Keep desiccated.

Aliguot to avoid
repeated freeze-thaw
. cycles. Store in a
Stock Solution -80°C 6 months )
sealed container,
away from moisture

and light.

Aliquot to avoid
repeated freeze-thaw
) cycles. Store in a
Stock Solution -20°C 1 month )
sealed container,
away from moisture

and light.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of XY028-133 in Dimethyl
Sulfoxide (DMSO). This is a common starting concentration for subsequent dilutions for in vitro
experiments.

Materials:
e XY028-133 lyophilized powder

e Anhydrous/sterile DMSO (Dimethyl Sulfoxide)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol:

Equilibration: Allow the vial of XY028-133 lyophilized powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh a specific amount of XY028-133 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 10.02 mg of the compound
(Molecular Weight: 1002.23 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For 10.02 mg of
XY028-133, add 1 mL of DMSO to achieve a 10 mM concentration.

Solubilization: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle
warming (e.g., in a 37°C water bath for 5-10 minutes) may aid in solubilization if necessary.
Visually inspect the solution to ensure no particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Preparation of Working Solutions for Cell-Based Assays

Working solutions are prepared by diluting the high-concentration stock solution in the

appropriate cell culture medium.

Materials:
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e 10 mM XY028-133 stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line

» Sterile tubes and micropipettes

Protocol:

Thawing: Thaw a single aliquot of the 10 mM XY028-133 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. For example, to treat cells with 1 uM XY028-133, you can
perform a 1:1000 dilution of the 10 mM stock solution directly into the culture medium.

e Vehicle Control: It is critical to include a vehicle control in your experiments. This should
contain the same final concentration of DMSO as the highest concentration of XY028-133
used for treatment.

o Application: Add the final diluted solutions to your cell cultures. Ensure gentle mixing for
uniform distribution.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing XY028-133 solutions for
experimental use.
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Caption: Workflow for XY028-133 solution preparation.
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Disclaimer

The provided protocols are intended as a general guide. Researchers should independently
validate the solubility and stability of XY028-133 in their specific experimental systems. It is
recommended to consult the manufacturer's product datasheet for the most up-to-date
information. All handling of chemical reagents should be performed in accordance with
institutional safety guidelines.

 To cite this document: BenchChem. [Application Notes and Protocols: XY028-133 Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103481#protocol-for-xy028-133-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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